5-((2-(diethylamino)ethyl)thio)-7-(2-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(diethylamino)ethylsulfanyl]-7-(2-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O3S/c1-6-26(7-2)12-13-30-19-16-18(24(3)21(28)25(4)20(16)27)22-17(23-19)14-10-8-9-11-15(14)29-5/h8-11H,6-7,12-13H2,1-5H3
• InChI Key: VWSNASIZOYYRDA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3=CC=CC=C3OC
• Molecular Formula: C21H27N5O3S
• Molecular Weight: 429.5 g/mol

Description

5-((2-(diethylamino)ethyl)thio)-7-(2-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H27N5O3S and its molecular weight is 429.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on compounds with similar structures often focuses on their synthesis and characterization. For instance, novel heterocyclic compounds derived from specific reactions involving pyrimidine derivatives have been synthesized and characterized, showcasing diverse potential applications in medicinal chemistry due to their biological activities. Such compounds have been explored for their anti-inflammatory, analgesic, and cyclooxygenase inhibition properties (Abu‐Hashem et al., 2020). These efforts demonstrate the versatility of pyrimidine derivatives in synthesizing novel compounds with potential therapeutic applications.

Nonlinear Optical Properties

Compounds related to the chemical structure have also been investigated for their nonlinear optical properties. For example, novel styryl dyes based on similar structural frameworks were studied, revealing significant potential for applications in nonlinear optical materials due to their effective third-order susceptibility and optical power limiting behavior, attributed to two-photon absorption phenomena (Shettigar et al., 2009).

Structural Analysis

Structural analysis through crystallography has been conducted on compounds with thiazolo[3,2-a]pyrimidine derivatives, providing insights into their molecular configurations and the stabilization of their crystal structures through various intermolecular interactions (Nagarajaiah et al., 2015). These studies are crucial for understanding the molecular basis of the chemical and biological activities of such compounds.